Cas no 63226-14-2 (3-Piperidinol, 1-(4-aminophenyl)-)

• Product Name: 3-Piperidinol, 1-(4-aminophenyl)-
• CAS No: 63226-14-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD10034076
• CID: 1652687
• PubChem ID: 18375126
• Update Time: 2025-07-19

3-Piperidinol, 1-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-(4-aminophenyl)-
• SCHEMBL2019193
• SB42705
• DTXSID801304431
• 1-(4-Aminophenyl)-3-piperidinol
• 1-(4-Aminophenyl)piperidin-3-ol
• F80246
• DB-102649
• A1-00520
• 63226-14-2

• MDL： MFCD10034076
• Inchi： 1S/C11H16N2O/c12-9-3-5-10(6-4-9)13-7-1-2-11(14)8-13/h3-6,11,14H,1-2,7-8,12H2
• InChI Key： GFPPPMAWVWTROZ-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(=CC=2)N)CCC1

Computed Properties

• Exact Mass: 192.12638
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.49

Additional information on 3-Piperidinol, 1-(4-aminophenyl)-

Comprehensive Overview of 3-Piperidinol, 1-(4-aminophenyl)- (CAS No. 63226-14-2): Properties, Applications, and Research Insights

3-Piperidinol, 1-(4-aminophenyl)- (CAS No. 63226-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a piperidine ring substituted with an aminophenyl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and structural properties make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for high-purity 3-Piperidinol derivatives has surged, driven by advancements in medicinal chemistry and catalysis research. Researchers frequently explore its role in designing central nervous system (CNS) therapeutics, leveraging its ability to modulate receptor interactions. The compound’s amine functional group and aromatic ring system contribute to its reactivity, enabling diverse synthetic pathways.

One of the trending topics in scientific forums revolves around the green synthesis of piperidine derivatives, where 3-Piperidinol, 1-(4-aminophenyl)- is highlighted for its potential in sustainable chemistry. Innovations in microwave-assisted synthesis and flow chemistry have reduced reaction times and improved yields, addressing common challenges in scaling production. These methods align with the growing emphasis on eco-friendly chemical processes, a key concern for modern industries.

The compound’s physicochemical properties, such as solubility, melting point, and stability, are critical for formulation scientists. Studies indicate its compatibility with polar solvents, making it suitable for aqueous-phase reactions. Additionally, its crystalline structure has been analyzed via X-ray diffraction, providing insights into molecular packing and intermolecular interactions—a subject of interest in crystallography and materials engineering.

From a commercial perspective, suppliers of CAS No. 63226-14-2 emphasize stringent quality control measures, including HPLC and GC-MS analysis, to ensure batch consistency. This is particularly relevant for buyers seeking GMP-grade intermediates for preclinical studies. The compound’s patent landscape reveals its inclusion in several drug candidate pipelines, underscoring its industrial relevance.

Emerging applications of 1-(4-aminophenyl)-3-piperidinol extend to polymer chemistry, where it acts as a crosslinking agent or monomer modifier. Its bifunctional nature allows incorporation into high-performance polymers, enhancing thermal stability and mechanical strength—properties sought after in aerospace materials and electronic coatings.

Frequently asked questions in academic circles include inquiries about the compound’s toxicity profile and handling precautions. While it is not classified as hazardous under standard regulations, proper laboratory safety protocols are recommended. Another common query involves its spectroscopic characterization, with NMR and IR data being widely documented in literature for verification purposes.

In conclusion, 3-Piperidinol, 1-(4-aminophenyl)- (CAS No. 63226-14-2) represents a multifaceted compound bridging pharmaceutical innovation and industrial chemistry. Its adaptability to modern synthetic techniques and alignment with sustainability goals position it as a compound of enduring scientific and commercial value.